Cas no 476317-92-7 (4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide)

• Product Name: 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide
• CAS No: 476317-92-7
• MF: C₄₀H₂₈N₂O₄
• MW: 600.661330223084
• CID: 5778585
• PubChem ID: 4671645
• Update Time: 2025-06-19

4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N,N'-([1,1'-biphenyl]-4,4'-diyl)bis(4-benzoylbenzamide)
• 476317-92-7
• 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide
• 4-benzoyl-N-[4-[4-[(4-benzoylbenzoyl)amino]phenyl]phenyl]benzamide
• F0447-0364
• AKOS024577838
• N,N-([1,1-biphenyl]-4,4-diyl)bis(4-benzoylbenzamide)
• Benzamide, N,N'-[1,1'-biphenyl]-4,4'-diylbis[4-benzoyl- (9CI)

• Inchi： 1S/C40H28N2O4/c43-37(29-7-3-1-4-8-29)31-11-15-33(16-12-31)39(45)41-35-23-19-27(20-24-35)28-21-25-36(26-22-28)42-40(46)34-17-13-32(14-18-34)38(44)30-9-5-2-6-10-30/h1-26H,(H,41,45)(H,42,46)
• InChI Key： WOBNKXAVHOJQLI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)NC1C=CC(=CC=1)C1C=CC(=CC=1)NC(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 600.20490738g/mol
• Monoisotopic Mass: 600.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 932
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide

Introduction to 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide (CAS No. 476317-92-7)

4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 476317-92-7, belongs to a class of molecules that exhibit promising biological activities. Its complex structure, featuring multiple aromatic rings and functional groups, makes it a subject of intense study for potential therapeutic applications.

The molecular framework of 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide is characterized by its biphenyl core, which is a common motif in many bioactive molecules. The presence of benzoyl and benzamido groups further enhances its chemical diversity, enabling various interactions with biological targets. This structural complexity not only contributes to its unique chemical properties but also opens up numerous possibilities for customization and derivatization in drug discovery programs.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide structure has been investigated for its potential role in modulating various biological pathways. Studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a valuable candidate for further development.

One of the most intriguing aspects of CAS No. 476317-92-7 is its ability to interact with biological targets in multiple ways. The benzoyl and benzamido groups can form hydrogen bonds with polar residues in proteins, while the biphenyl core can engage in hydrophobic interactions. This dual mode of interaction is crucial for achieving high affinity and selectivity in drug design. Researchers have leveraged these properties to develop derivatives with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also contribute to the rapid development of new pharmaceutical candidates.

Evidence from preclinical studies suggests that CAS No. 476317-92-7 may have therapeutic potential in several areas, including oncology and neurodegenerative diseases. The compound's ability to inhibit specific enzymatic pathways has been linked to its anti-proliferative effects in cancer cell lines. Additionally, its interaction with neural receptors makes it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of new drugs is a complex process that requires extensive characterization of both chemical and biological properties. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure of 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide. These methods provide detailed insights into the molecular conformation and dynamics, which are critical for understanding its biological activity.

In conclusion, 4-benzoyl-N-[4'-(4-benzoylbenzamido)-[1,1'-biphenyl]-4-yl]benzamide represents a significant advancement in the field of medicinal chemistry. Its complex structure and versatile biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.